dimethyl 2-{[3-(4-fluorophenyl)acryloyl]amino}terephthalate

• IUPAC Name: dimethyl 2-[[(E)-3-(4-fluorophenyl)prop-2-enoyl]amino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C19H16FNO5/c1-25-18(23)13-6-9-15(19(24)26-2)16(11-13)21-17(22)10-5-12-3-7-14(20)8-4-12/h3-11H,1-2H3,(H,21,22)/b10-5+
• InChI Key: BJFKFVNMCUCZCR-BJMVGYQFSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C(=O)OC)NC(=O)C=CC2=CC=C(C=C2)F
• Isomeric SMILES: COC(=O)C1=CC(=C(C=C1)C(=O)OC)NC(=O)/C=C/C2=CC=C(C=C2)F
• Molecular Formula: C19H16FNO5
• Molecular Weight: 357.3 g/mol

Description

Dimethyl 2-{[3-(4-fluorophenyl)acryloyl]amino}terephthalate, also known as FDMT, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of dimethyl 2-{[3-(4-fluorophenyl)acryloyl]amino}terephthalate is not fully understood, but it is believed to interact with proteins through non-covalent interactions such as hydrogen bonding and van der Waals forces. This compound has been shown to form stable complexes with proteins, which can lead to changes in protein structure and function.
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects in vitro, but its effects in vivo have not been extensively studied. In vitro studies have shown that this compound can inhibit the activity of certain enzymes and affect the structure and function of proteins.

Advantages and Limitations for Lab Experiments

One advantage of dimethyl 2-{[3-(4-fluorophenyl)acryloyl]amino}terephthalate is its ability to form stable complexes with proteins, which can be useful for studying protein structure and function. However, this compound has limitations in terms of its solubility and stability, which can affect its ability to interact with proteins and other molecules.

Future Directions

There are several future directions for research on dimethyl 2-{[3-(4-fluorophenyl)acryloyl]amino}terephthalate. One area of research is the development of new materials and polymers based on this compound. Another area of research is the use of this compound as a drug scaffold for the development of new therapeutics. Additionally, further studies are needed to understand the mechanism of action of this compound and its effects in vivo.

Synthesis Methods

Dimethyl 2-{[3-(4-fluorophenyl)acryloyl]amino}terephthalate can be synthesized through a multistep process starting from commercially available starting materials. The synthesis involves the reaction of 4-fluorobenzaldehyde with malonic acid in the presence of a base to form 4-fluoro-3-oxobutanoic acid. This intermediate is then reacted with terephthalic acid and dimethyl sulfate to form this compound.

Scientific Research Applications

Dimethyl 2-{[3-(4-fluorophenyl)acryloyl]amino}terephthalate has been studied for its potential applications in various fields, including materials science, drug discovery, and bioimaging. In materials science, this compound has been used as a building block for the synthesis of novel polymers and materials with unique properties. In drug discovery, this compound has been studied for its potential as a drug scaffold due to its ability to form stable complexes with proteins. In bioimaging, this compound has been used as a fluorescent probe to visualize biological processes.